Cas no 2248351-71-3 (2-Bromo-4-(trifluoromethyl)-1,3-oxazole-5-carbaldehyde)
2-Bromo-4-(trifluoromethyl)-1,3-oxazole-5-carbaldehyde is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. Its key structural features include a reactive aldehyde group and a bromo-substituted oxazole ring, enhanced by the electron-withdrawing trifluoromethyl group. These functional groups make it valuable for nucleophilic substitutions, cross-coupling reactions, and as a precursor for more complex heterocycles. The trifluoromethyl group improves metabolic stability and lipophilicity in derived compounds, while the bromo substituent facilitates further functionalization. This compound is particularly useful in medicinal chemistry for developing agrochemicals and bioactive molecules. Its high purity and well-defined reactivity ensure consistent performance in synthetic applications.
2248351-71-3 structure
Product Name:2-Bromo-4-(trifluoromethyl)-1,3-oxazole-5-carbaldehyde
CAS No:2248351-71-3
MF:C5HBrF3NO2
MW:243.966150999069
CID:5827259
PubChem ID:137941722
Update Time:2025-10-19
2-Bromo-4-(trifluoromethyl)-1,3-oxazole-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-4-(trifluoromethyl)-1,3-oxazole-5-carbaldehyde
- EN300-6508249
- 2248351-71-3
-
- Inchi: 1S/C5HBrF3NO2/c6-4-10-3(5(7,8)9)2(1-11)12-4/h1H
- InChI Key: QVORAINKIUYCHM-UHFFFAOYSA-N
- SMILES: BrC1=NC(C(F)(F)F)=C(C=O)O1
Computed Properties
- Exact Mass: 242.91428g/mol
- Monoisotopic Mass: 242.91428g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 43.1Ų
2-Bromo-4-(trifluoromethyl)-1,3-oxazole-5-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6508249-0.05g |
2-bromo-4-(trifluoromethyl)-1,3-oxazole-5-carbaldehyde |
2248351-71-3 | 95.0% | 0.05g |
$864.0 | 2025-03-14 | |
| Enamine | EN300-6508249-0.1g |
2-bromo-4-(trifluoromethyl)-1,3-oxazole-5-carbaldehyde |
2248351-71-3 | 95.0% | 0.1g |
$904.0 | 2025-03-14 | |
| Enamine | EN300-6508249-0.25g |
2-bromo-4-(trifluoromethyl)-1,3-oxazole-5-carbaldehyde |
2248351-71-3 | 95.0% | 0.25g |
$946.0 | 2025-03-14 | |
| Enamine | EN300-6508249-0.5g |
2-bromo-4-(trifluoromethyl)-1,3-oxazole-5-carbaldehyde |
2248351-71-3 | 95.0% | 0.5g |
$987.0 | 2025-03-14 | |
| Enamine | EN300-6508249-1.0g |
2-bromo-4-(trifluoromethyl)-1,3-oxazole-5-carbaldehyde |
2248351-71-3 | 95.0% | 1.0g |
$1029.0 | 2025-03-14 | |
| Enamine | EN300-6508249-2.5g |
2-bromo-4-(trifluoromethyl)-1,3-oxazole-5-carbaldehyde |
2248351-71-3 | 95.0% | 2.5g |
$2014.0 | 2025-03-14 | |
| Enamine | EN300-6508249-5.0g |
2-bromo-4-(trifluoromethyl)-1,3-oxazole-5-carbaldehyde |
2248351-71-3 | 95.0% | 5.0g |
$2981.0 | 2025-03-14 | |
| Enamine | EN300-6508249-10.0g |
2-bromo-4-(trifluoromethyl)-1,3-oxazole-5-carbaldehyde |
2248351-71-3 | 95.0% | 10.0g |
$4421.0 | 2025-03-14 |
2-Bromo-4-(trifluoromethyl)-1,3-oxazole-5-carbaldehyde Related Literature
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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